Cas no 1039950-17-8 (4-phenoxybutan-2-amine)

• Product Name: 4-phenoxybutan-2-amine
• CAS No: 1039950-17-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6491367
• PubChem ID: 20681313
• Update Time: 2025-11-01

4-phenoxybutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-phenoxybutan-2-amine
• SCHEMBL6698794
• 1039950-17-8
• EN300-1869938

• Inchi： 1S/C10H15NO/c1-9(11)7-8-12-10-5-3-2-4-6-10/h2-6,9H,7-8,11H2,1H3
• InChI Key： VJXFXWRUFMPGLS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCC(C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-phenoxybutan-2-amine

Introduction to 4-Phenoxybutan-2-Amine (CAS No. 1039950-17-8)

4-Phenoxybutan-2-Amine is a versatile organic compound with the CAS registry number 1039950-17-8. This compound, also referred to as N-(4-phenoxybutyl)amine, has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-phenoxybutan-2-amine consists of a butane chain with a phenoxy group attached at the fourth position and an amino group at the second position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions and applications. The compound's ability to form stable bonds and its reactivity towards various functional groups have made it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-phenoxybutan-2-amine in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its structural flexibility to design molecules with improved pharmacokinetic profiles.

In the agrochemical industry, 4-phenoxybutan-2-amine has been investigated for its potential as a building block in the creation of herbicides and insecticides. Its ability to interact with biological systems at multiple levels makes it a promising candidate for developing environmentally friendly pest control solutions.

From a materials science perspective, 4-phenoxybutan-2-amine has been utilized in the synthesis of advanced polymers and surfactants. Its unique surface-active properties enable the formation of stable emulsions and coatings, which are critical in industries such as coatings, textiles, and electronics.

The synthesis of 4-phenoxybutan-2-amine involves a multi-step process that typically begins with the preparation of phenoxyacetic acid derivatives. Recent advancements in catalytic techniques have significantly improved the efficiency and scalability of this synthesis pathway, making it more accessible for large-scale production.

As research into 4-phenoxybutan-2-amines continues to expand, new applications and insights into its chemical behavior are being uncovered. Its role as a key intermediate in organic synthesis underscores its importance in modern chemistry, positioning it as a valuable tool for scientists and engineers across various disciplines.